Cas no 885520-55-8 (6-Iodo-4-nitro indole)

• Product Name: 6-Iodo-4-nitro indole
• CAS No: 885520-55-8
• MF: C₈H₅IN₂O₂
• MW: 288.041973829269
• MDL: MFCD07781457
• CID: 840974
• PubChem ID: 24728751
• Update Time: 2025-06-11

6-Iodo-4-nitro indole Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-4-nitro-1H-indole
• 6-Iodo-4-nitro indole
• DTXSID70646459
• 6-Iodo-4-nitroindole
• AKOS016010780
• FT-0737205
• AMY9911
• 885520-55-8
• 1H-Indole, 6-iodo-4-nitro-
• DA-36108

• MDL： MFCD07781457
• Inchi： 1S/C8H5IN2O2/c9-5-3-7-6(1-2-10-7)8(4-5)11(12)13/h1-4,10H
• InChI Key： HORGALNZISBFEM-UHFFFAOYSA-N
• SMILES： IC1C=C(C2C=CNC=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.93957g/mol
• Monoisotopic Mass: 287.93957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų

Additional information on 6-Iodo-4-nitro indole

Introduction to 6-Iodo-4-nitro indole (CAS No. 885520-55-8)

6-Iodo-4-nitro indole, identified by the Chemical Abstracts Service Number (CAS No.) 885520-55-8, is a significant intermediate in modern chemical synthesis and pharmaceutical research. This compound belongs to the class of heterocyclic aromatic molecules, characterized by the presence of both an iodine substituent and a nitro group on an indole backbone. The structural features of 6-Iodo-4-nitro indole make it a versatile building block for the development of novel bioactive molecules, particularly in the realms of medicinal chemistry and drug discovery.

The indole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. It is a core component in numerous natural products and pharmaceuticals, including well-known drugs such as tamoxifen and risperidone. The introduction of electron-withdrawing groups like the nitro group at the 4-position and an iodine atom at the 6-position enhances the reactivity and functionalization potential of the indole ring, making 6-Iodo-4-nitro indole a valuable precursor for further derivatization.

In recent years, there has been growing interest in leveraging halogenated indoles for the development of small-molecule inhibitors targeting various disease pathways. The iodine atom in 6-Iodo-4-nitro indole serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel compounds with tailored biological properties. The nitro group, while primarily serving as a directing group for metalation reactions, also contributes to the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling applications of 6-Iodo-4-nitro indole is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the indole core with functional groups like iodine and nitro groups, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. For instance, recent studies have demonstrated that aryl halides derived from 6-Iodo-4-nitro indole can be used to develop potent inhibitors of protein tyrosine kinases (PTKs). These inhibitors have shown promise in preclinical studies for their ability to modulate signaling cascades involved in tumor growth and metastasis.

The utility of 6-Iodo-4-nitro indole extends beyond kinase inhibition. It has also been employed in the development of antimicrobial agents. The structural motif present in this compound can be modified to interact with bacterial enzymes or cell wall components, leading to the discovery of novel antibiotics. For example, derivatives of 6-Iodo-4-nitro indole have been investigated for their activity against multidrug-resistant bacteria, highlighting their potential as leads for new therapeutic strategies.

Another emerging area where 6-Iodo-4-nitro indole finds application is in materials science. The unique electronic properties of halogenated indoles make them attractive candidates for organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored incorporating 6-Iodo-4-nitro indole into π-conjugated systems to enhance charge transport properties. These advancements underscore the broad utility of this compound beyond traditional pharmaceutical applications.

The synthesis of 6-Iodo-4-nitro indole typically involves multi-step organic transformations starting from commercially available precursors such as tryptophan or indirubin derivatives. Key steps often include halogenation and nitration protocols, which must be carefully optimized to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to 6-Iodo-4-nitro indole, reducing costs and improving scalability for industrial applications.

In conclusion, 6-Iodo-4-nitro indole (CAS No. 885520-55-8) is a versatile intermediate with significant implications in pharmaceutical research and chemical synthesis. Its unique structural features facilitate diverse functionalizations through cross-coupling reactions and metalation processes, making it a valuable tool for drug discovery. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, demonstrating its broad therapeutic potential. As research continues to uncover new applications for halogenated indoles, compounds like 6-Iodo-4-nitro indole will remain at the forefront of innovation in medicinal chemistry and materials science.